Cas no 486443-73-6 (LC3-mHTT-IN-AN1)
LC3-mHTT-IN-AN1 Chemical and Physical Properties
Names and Identifiers
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- LC3-mHTT-IN-AN1
- LC3-mHTT-IN-1
- STK521330
- 5-Bromo-3-(3-bromo-4,5-dihydroxybenzylidene)indolin-2-one
- (3Z)-5-bromo-3-(3-bromo-4,5-dihydroxybenzylidene)-1,3-dihydro-2H-indol-2-one
- EX-A4041
- MFCD03235520
- (3Z)-5-bromo-3-[(3-bromo-4,5-dihydroxyphenyl)methylidene]-1H-indol-2-one
- HY-130258
- 486443-73-6
- S0778
- BS-44713
- 5-bromo-3-(3-bromo-4,5-dihydroxybenzylidene)-1,3-dihydro-2H-indol-2-one
- LC3-mHTT-IN-AN1 (Compound AN1)?
- CS-0106127
- D80996
- AN-655/15260054
- SCHEMBL22425999
- AKOS000355497
- (Z)-5-Bromo-3-(3-bromo-4,5-dihydroxybenzylidene)indolin-2-one
- CHEMBL5285058
-
- Inchi: 1S/C15H9Br2NO3/c16-8-1-2-12-9(6-8)10(15(21)18-12)3-7-4-11(17)14(20)13(19)5-7/h1-6,19-20H,(H,18,21)/b10-3-
- InChI Key: GPKLWRHHVIBYEO-KMKOMSMNSA-N
- SMILES: BrC1C=CC2=C(C=1)/C(=C/C1C=C(C(=C(C=1)O)O)Br)/C(N2)=O
Computed Properties
- Exact Mass: 410.89287g/mol
- Monoisotopic Mass: 408.89492g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 69.6
- Molecular Weight: 411.04g/mol
LC3-mHTT-IN-AN1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC39800-100mg |
LC3-mHTT-IN-AN1 (Compound AN1) |
486443-73-6 | >98% | 100mg |
$600.0 | 2023-09-15 | |
| DC Chemicals | DC39800-250mg |
LC3-mHTT-IN-AN1 (Compound AN1) |
486443-73-6 | >98% | 250mg |
$1100.0 | 2023-09-15 | |
| DC Chemicals | DC39800-1g |
LC3-mHTT-IN-AN1 (Compound AN1) |
486443-73-6 | >98% | 1g |
$2200.0 | 2023-09-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NR876-20mg |
LC3-mHTT-IN-AN1 |
486443-73-6 | 96% | 20mg |
7569.0CNY | 2021-07-15 | |
| MedChemExpress | HY-130258-10mM*1mLinDMSO |
LC3-mHTT-IN-AN1 |
486443-73-6 | 96.57% | 10mM*1mLinDMSO |
¥3410 | 2023-07-26 | |
| MedChemExpress | HY-130258-5mg |
LC3-mHTT-IN-AN1 |
486443-73-6 | 98.99% | 5mg |
¥1200 | 2025-04-16 | |
| MedChemExpress | HY-130258-10mg |
LC3-mHTT-IN-AN1 |
486443-73-6 | 98.99% | 10mg |
¥1950 | 2025-04-16 | |
| MedChemExpress | HY-130258-50mg |
LC3-mHTT-IN-AN1 |
486443-73-6 | 98.99% | 50mg |
¥4975 | 2025-04-16 | |
| MedChemExpress | HY-130258-100mg |
LC3-mHTT-IN-AN1 |
486443-73-6 | 98.99% | 100mg |
¥9900 | 2024-07-21 | |
| S e l l e c k ZHONG GUO | S0778-5mg |
LC3-mHTT-IN-AN1 |
486443-73-6 | 99.85% | 5mg |
¥3579.03 | 2023-09-15 |
LC3-mHTT-IN-AN1 Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on LC3-mHTT-IN-AN1
LC3-mHTT-IN-AN1 and CAS No 486443-73-6: A Comprehensive Overview in Chemical and Pharmaceutical Research
LC3-mHTT-IN-AN1 is a novel compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique molecular structure and potential therapeutic applications. This compound, identified by the CAS number CAS No 486443-73-6, represents a significant advancement in the development of targeted therapies for various neurological and metabolic disorders. The introduction of LC3-mHTT-IN-AN1 into the research landscape has opened new avenues for understanding the underlying mechanisms of these conditions and has provided a promising lead for further clinical investigation.
The molecular framework of LC3-mHTT-IN-AN1 is meticulously designed to interact with specific biological targets, making it a potent candidate for drug development. The compound's structure incorporates elements that enhance its binding affinity and selectivity, which are critical factors in ensuring efficacy while minimizing side effects. This design philosophy aligns with the current trends in pharmaceutical innovation, where precision and targeted action are paramount.
Recent studies have highlighted the compound's potential in modulating pathways associated with neurodegenerative diseases. Specifically, LC3-mHTT-IN-AN1 has been shown to influence the HDAC (Histone Deacetylase) activity, a key enzyme involved in chromatin remodeling and gene expression. By modulating HDAC activity, LC3-mHTT-IN-AN1 may help restore normal cellular function in neurons affected by conditions such as Huntington's disease and Alzheimer's disease. These findings are particularly intriguing given the growing body of evidence linking HDAC dysregulation to neurodegenerative pathologies.
In addition to its HDAC-modulating properties, LC3-mHTT-IN-AN1 has demonstrated promising effects on metabolic pathways. Research indicates that the compound can interact with AMPK (AMP-activated protein kinase), an enzyme central to cellular energy homeostasis. By activating AMPK, LC3-mHTT-IN-AN1 may enhance glucose uptake and utilization, potentially offering benefits in the treatment of metabolic disorders such as type 2 diabetes. This dual mechanism of action makes LC3-mHTT-IN-AN1 a multifaceted therapeutic agent with broad applicability.
The synthesis of LC3-mHTT-IN-AN1 involves sophisticated chemical methodologies that ensure high purity and yield. Advanced techniques such as solid-phase synthesis and chiral resolution have been employed to construct the complex molecular architecture of the compound. These synthetic strategies not only facilitate efficient production but also allow for structural modifications to optimize pharmacological properties. The chemical elegance of LC3-mHTT-IN-AN1 underscores the ingenuity behind its development.
Preclinical studies have provided preliminary evidence of the safety and efficacy of LC3-mHTT-IN-AN1 in animal models. These studies have shown that the compound can cross the blood-brain barrier, a critical requirement for therapeutic agents targeting neurological disorders. Furthermore, preliminary toxicity assessments indicate that LC3-mHTT-IN-AN1 exhibits a favorable safety profile, suggesting its potential for further clinical development. These encouraging results have fueled interest among researchers and pharmaceutical companies looking to explore new therapeutic modalities.
The future direction of research on LC3-mHTT-IN-AN1 is multifaceted. Ongoing studies aim to elucidate its precise mechanism of action at a molecular level, which will provide deeper insights into its therapeutic potential. Additionally, researchers are exploring combination therapies involving LC3-mHTT-IN-AN1 with other compounds to enhance efficacy and reduce resistance mechanisms. Such combinatorial approaches are increasingly recognized as a key strategy in modern drug development.
The significance of LC3-mHTT-IN-AN1 extends beyond its immediate therapeutic applications. It serves as a valuable tool for understanding complex biological pathways involved in neurological and metabolic diseases. By studying its interactions and effects, scientists can gain novel insights into disease pathogenesis, which may lead to the discovery of additional therapeutic targets. This broader impact underscores the importance of compounds like LC3-mHTT-IN-AN1 in advancing medical science.
In conclusion, LC3-mHTT-IN-AN1 is a groundbreaking compound with immense potential in addressing critical health challenges. Its unique molecular design, coupled with promising preclinical results, positions it as a frontrunner in pharmaceutical innovation. As research continues to uncover its full therapeutic spectrum, LC3-mHTT-IN-AN1 is poised to make significant contributions to both scientific understanding and clinical practice in the years to come.
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